Tert-butyl 6-(iodomethyl)-5-oxa-8-azaspiro[3.5]nonane-8-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tert-butyl 6-(iodomethyl)-5-oxa-8-azaspiro[3.5]nonane-8-carboxylate is a chemical compound that has gained significant attention in scientific research due to its unique properties.
Scientific Research Applications
Synthesis and Molecular Structure
- The synthesis of various spirocyclic compounds, including tert-butyl 6-(iodomethyl)-5-oxa-8-azaspiro[3.5]nonane-8-carboxylate, is a focus in the field of organic chemistry. For example, Moskalenko et al. (2012) and Meyers et al. (2009) describe synthetic routes for related compounds, highlighting the interest in these structures for further chemical modifications and applications in medicinal chemistry (Moskalenko & Boev, 2012); (Meyers et al., 2009).
Application in Stereochemistry and NMR Spectroscopy
- The compound has been used in studies focusing on stereochemistry and NMR spectroscopy. Jakubowska et al. (2013) utilized a related compound for assigning the absolute configurations of certain stereoisomers, indicating its role in the study of molecular structure and conformation (Jakubowska et al., 2013).
Crystallography and Structural Analysis
- Investigations into the crystal structures of similar spirocyclic compounds have been conducted. Żesławska et al. (2017) and Moriguchi et al. (2014) have provided insights into the crystallographic aspects of related molecules, which could be relevant to understanding the structural properties of this compound (Żesławska et al., 2017); (Moriguchi et al., 2014).
Role in the Synthesis of Novel Compounds
- This compound also serves as a precursor or intermediate in the synthesis of various novel chemical entities. For instance, the work by Sukhorukov et al. (2008) on the catalytic hydrogenation of related compounds to produce new carboxylates highlights the versatility of these compounds in chemical synthesis (Sukhorukov et al., 2008).
properties
IUPAC Name |
tert-butyl 6-(iodomethyl)-5-oxa-8-azaspiro[3.5]nonane-8-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22INO3/c1-12(2,3)18-11(16)15-8-10(7-14)17-13(9-15)5-4-6-13/h10H,4-9H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCDOSHOSLWSXTK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(OC2(C1)CCC2)CI |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22INO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.